Cas no 1113041-80-7 ((S)-1-(2-Nitrophenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(2-Nitrophenyl)ethanamine hydrochloride
• CAS No: 1113041-80-7
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD18206942
• CID: 833343
• PubChem ID: 25227856
• Update Time: 2025-05-24

(S)-1-(2-Nitrophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Nitrophenyl)ethanamine hydrochloride
• (1S)-1-(2-nitrophenyl)ethanamine,hydrochloride
• (R)-2-ethylpyrrolidine-2-carboxylic acid (hydrochloride)
• Gantofiban
• (S)-1-(2-nitrophenyl)ethanamine (Hydrochloride)
• (S)-1-(2-NITROPHENYL)ETHANAMINE HCL
• AX8224641
• (S)-1-(2-nitrophenyl)ethanamine(Hydrochloride)
• (1S)-1-(2-Nitrophenyl)ethan-1-amine--hydrogen chloride (1/1)
• (1S)-1-(2-NITROPHENYL)ETHANAMINE HYDROCHLORIDE
• AKOS016007354
• Y10679
• MFCD18206942
• CS-14170
• DB-328045
• (1S)-1-(2-nitrophenyl)ethanamine;hydrochloride
• CS-M0089
• DTXSID40649391
• 1113041-80-7
• EN300-366703
• (1S)-1-(2-Nitrophenyl)ethan-1-amine hydrochloride

• MDL： MFCD18206942
• Inchi： 1S/C8H10N2O2.ClH/c1-6(9)7-4-2-3-5-8(7)10(11)12;/h2-6H,9H2,1H3;1H/t6-;/m0./s1
• InChI Key： HFXVLGOYQIKRTO-RGMNGODLSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1[C@H](C)N)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

Experimental Properties

• PSA: 71.84000
• LogP: 3.64000

Additional information on (S)-1-(2-Nitrophenyl)ethanamine hydrochloride

(S)-1-(2-Nitrophenyl)ethanamine Hydrochloride: A Comprehensive Overview

(S)-1-(2-Nitrophenyl)ethanamine hydrochloride, identified by the CAS number 1113041-80-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its chiral (S) configuration, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a nitrophenyl group attached to an ethanamine backbone, with the hydrochloride salt form being the most commonly studied derivative.

The synthesis of (S)-1-(2-Nitrophenyl)ethanamine hydrochloride involves a multi-step process that typically begins with the nitration of an aromatic ring, followed by substitution reactions to introduce the aminoethyl group. The stereochemistry at the chiral center is crucial, as it determines the compound's biological activity. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess, which is vital for pharmacological studies.

Recent studies have highlighted the potential of (S)-1-(2-Nitrophenyl)ethanamine hydrochloride as a precursor in the development of bioactive molecules. For instance, researchers have explored its role in modulating cellular signaling pathways, particularly those involving protein kinases. The nitrophenyl group is known to exhibit antioxidant properties, which may contribute to its therapeutic potential in conditions such as neurodegenerative diseases and inflammation.

In terms of pharmacokinetics, (S)-1-(2-Nitrophenyl)ethanamine hydrochloride has shown promising bioavailability profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could serve as a lead compound for drug delivery systems. Additionally, ongoing research is investigating its metabolic stability and toxicity profiles to assess its suitability for long-term therapeutic use.

The structural versatility of (S)-1-(2-Nitrophenyl)ethanamine hydrochloride has also made it a valuable tool in chemical biology. Scientists are leveraging its structure to design novel probes for studying protein interactions and enzymatic activities. These applications underscore the compound's importance beyond traditional drug discovery efforts.

In conclusion, (S)-1-(2-Nitrophenyl)ethanamine hydrochloride represents a promising compound with diverse applications in chemistry and pharmacology. As research continues to uncover its potential, this molecule is poised to play a pivotal role in advancing therapeutic interventions and chemical innovation.